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Compound of Interest

Compound Name:
(3-fluorophenyl)methanesulfonyl

Chloride

Cat. No.: B1302163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3-Fluorophenyl)methanesulfonyl chloride is a fluorinated organic compound of significant

interest in medicinal chemistry and drug discovery. Its utility stems from its role as a key

intermediate in the synthesis of various biologically active molecules. The presence of the

fluorine atom can modulate the physicochemical properties of the final compounds, such as

metabolic stability, lipophilicity, and binding affinity to target proteins. This guide provides a

comprehensive overview of its properties, synthesis, and reactivity.

Chemical and Physical Properties
(3-Fluorophenyl)methanesulfonyl chloride is a sulfonyl chloride derivative featuring a benzyl

group substituted with a fluorine atom at the meta position.
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Property Value

Molecular Formula C₇H₆ClFO₂S

Molecular Weight 208.64 g/mol

CAS Number 24974-72-9

Appearance Off-white to yellow solid

Melting Point 36-38 °C

Boiling Point 285.9 °C at 760 mmHg

Density 1.465 g/cm³

Solubility
Soluble in organic solvents such as

dichloromethane, chloroform, and THF.

Synthesis and Reactivity
(3-Fluorophenyl)methanesulfonyl chloride is a versatile reagent, primarily used for the

introduction of the (3-fluorophenyl)methylsulfonyl group into molecules. Its synthesis and a key

reaction are outlined below.

Synthetic Workflow
The following diagram illustrates a common synthetic pathway for (3-
fluorophenyl)methanesulfonyl chloride and its subsequent use in the formation of a

sulfonamide, a common scaffold in pharmacologically active compounds.
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Synthesis of (3-Fluorophenyl)methanesulfonyl Chloride

Sulfonamide Formation

(3-Fluorophenyl)methanethiol

(3-Fluorophenyl)methanesulfonyl Chloride

  Oxidative Chlorination
(e.g., Cl₂, H₂O/CH₂Cl₂)

(3-Fluorophenyl)methanesulfonyl Chloride

N-((3-Fluorophenyl)methylsulfonyl)amine

  Base (e.g., Pyridine, Et₃N)
in an inert solvent (e.g., DCM)

Primary or Secondary Amine (R₁R₂NH)

  Base (e.g., Pyridine, Et₃N)
in an inert solvent (e.g., DCM)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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